N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline

• IUPAC Name: N-[2,2-bis-(4-methylphenyl)sulfonylethenyl]-4-chloroaniline
• InChI: InChI=1S/C22H20ClNO4S2/c1-16-3-11-20(12-4-16)29(25,26)22(15-24-19-9-7-18(23)8-10-19)30(27,28)21-13-5-17(2)6-14-21/h3-15,24H,1-2H3
• InChI Key: HQVWVKQBDVOMLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C22H20ClNO4S2
• Molecular Weight: 462.0 g/mol

Description

N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline is a useful research compound. Its molecular formula is C22H20ClNO4S2 and its molecular weight is 462.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 461.0522282 g/mol and the complexity rating of the compound is 735. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrophoretic and Biocompatible Polymeric Materials Electrophoretic deposition techniques have been utilized with poly(2-oxazoline)s, initiated by perfluoroalkanesulfoneimides, to create biocompatible coatings. These materials have potential in biomedical applications due to their ability to form selective coatings on stainless steel, which could be relevant for medical implants and devices T. Hayashi & A. Takasu, 2015.

Water Treatment and Membrane Technology Sulfonated thin-film composite nanofiltration membranes, incorporating sulfonated aromatic diamine monomers, have shown improved water flux and dye rejection capabilities. This technology is particularly significant for the treatment of dye-contaminated water, demonstrating the role of sulfone derivatives in environmental remediation Yang Liu et al., 2012.

Advanced Material Synthesis Synthesis of polyarylamines through vinylogous nucleophilic substitution polymerization of bis(4-chloro-3-nitrophenyl) sulfone with diamines showcases the application of sulfone derivatives in creating high molecular weight polymers with unique properties, such as solubility in polar aprotic solvents and thermal stability Y. Imai et al., 1977.

Electronics and Photonics The use of bis-sulfone small molecules as hosts in blue-green organic light-emitting devices underscores the significance of sulfone derivatives in the development of high-efficiency electrophosphorescent materials. This research could be relevant to the design and optimization of display technologies and lighting systems Sung‐Jin Kim et al., 2011.